Cas no 1369951-68-7 (2-(Dimethylamino)-3-fluorobenzonitrile)

• Product Name: 2-(Dimethylamino)-3-fluorobenzonitrile
• CAS No: 1369951-68-7
• MF: C₉H₉FN₂
• MW: 164.179565191269
• CID: 5523673
• Update Time: 2025-06-13

2-(Dimethylamino)-3-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)-3-fluorobenzonitrile
• Benzonitrile, 2-(dimethylamino)-3-fluoro-

• Inchi： 1S/C9H9FN2/c1-12(2)9-7(6-11)4-3-5-8(9)10/h3-5H,1-2H3
• InChI Key： XKCUJGPJTPRQTI-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(F)=C1N(C)C

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 244.6±30.0 °C(Predicted)
• pka: 2.86±0.36(Predicted)

Additional information on 2-(Dimethylamino)-3-fluorobenzonitrile

Comprehensive Overview of 2-(Dimethylamino)-3-fluorobenzonitrile (CAS No. 1369951-68-7)

2-(Dimethylamino)-3-fluorobenzonitrile (CAS No. 1369951-68-7) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its dimethylamino and fluorobenzonitrile functional groups, is a versatile intermediate in organic synthesis. Its unique structural features make it a valuable building block for designing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The growing interest in fluorinated compounds like 2-(Dimethylamino)-3-fluorobenzonitrile stems from their enhanced metabolic stability and bioavailability, which are critical in drug discovery. Researchers frequently search for "fluorobenzonitrile derivatives" or "dimethylamino-substituted aromatic compounds" due to their relevance in medicinal chemistry. This compound’s CAS No. 1369951-68-7 is often queried in scientific databases, reflecting its importance in high-value research.

In recent years, the demand for fluorinated building blocks has surged, driven by trends in personalized medicine and targeted therapies. 2-(Dimethylamino)-3-fluorobenzonitrile aligns with these trends, as its electron-withdrawing fluorine and electron-donating dimethylamino groups enable precise modulation of molecular properties. This balance is crucial for optimizing drug candidates, particularly in oncology and CNS disorders.

From a synthetic perspective, 2-(Dimethylamino)-3-fluorobenzonitrile is often prepared via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution. Its nitrile group offers further functionalization opportunities, making it a hotspot for combinatorial chemistry. Queries like "synthesis of fluorinated benzonitriles" or "applications of dimethylamino aromatics" highlight its technical relevance.

Environmental and regulatory considerations also play a role in the popularity of 2-(Dimethylamino)-3-fluorobenzonitrile. Unlike some halogenated analogs, its fluorine substituent minimizes ecological impact while maintaining efficacy. This aligns with the pharmaceutical industry’s shift toward greener chemistry, a topic frequently searched as "sustainable fluorochemicals."

In summary, 2-(Dimethylamino)-3-fluorobenzonitrile (CAS No. 1369951-68-7) is a pivotal compound in modern synthetic chemistry, bridging drug design and sustainable innovation. Its multifaceted applications ensure continued interest across academic and industrial research, solidifying its status as a high-value chemical intermediate.